Cas no 2225169-50-4 ((4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid)
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid
- 2225169-50-4
- 2-Trifluoromethyl-4-(piperazin-1-yl)phenylboronic acid
-
- Inchi: 1S/C11H14BF3N2O2/c13-11(14,15)9-7-8(1-2-10(9)12(18)19)17-5-3-16-4-6-17/h1-2,7,16,18-19H,3-6H2
- InChI Key: VXYAGFYXWMJNHJ-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(N2CCNCC2)C=C1C(F)(F)F)(O)O
Computed Properties
- Exact Mass: 274.1100423g/mol
- Monoisotopic Mass: 274.1100423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.7Ų
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P904692-10mg |
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid |
2225169-50-4 | 95% | 10mg |
¥1,429.20 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P904692-25mg |
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid |
2225169-50-4 | 95% | 25mg |
¥2,509.20 | 2022-09-01 |
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid
Introduction to (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic Acid (CAS No. 2225169-50-4)
(4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2225169-50-4, features a boronic acid moiety attached to a phenyl ring substituted with a trifluoromethyl group and a piperazine ring. The combination of these structural elements imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various therapeutic agents.
The boronic acid functional group in (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid is particularly noteworthy for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, facilitating the construction of complex molecular architectures. The presence of the trifluoromethyl group enhances the electronic properties of the phenyl ring, influencing its reactivity and interaction with biological targets. Additionally, the piperazine moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug development.
In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a pivotal role in optimizing the pharmacokinetic properties of these inhibitors.
The piperazine ring in (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid also contributes to its biological activity by serving as a hydrogen bond acceptor. This feature is particularly important in drug design, as hydrogen bonding interactions are fundamental to the binding of small molecules to biological macromolecules such as proteins and enzymes. Researchers have leveraged these interactions to develop highly specific inhibitors with improved therapeutic profiles. Furthermore, the boronic acid moiety can participate in reversible binding interactions, which is advantageous for designing drugs that can be easily metabolized or excreted by the body.
Advances in computational chemistry have further enhanced the understanding of (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid's reactivity and potential applications. Molecular modeling studies have revealed insights into how the compound interacts with target enzymes and receptors at the atomic level. These insights have guided the optimization of lead compounds into potent and selective drug candidates. Additionally, computational methods have been used to predict the metabolic pathways of this compound, aiding in the design of derivatives with improved pharmacokinetic profiles.
The synthesis of (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the introduction of the trifluoromethyl group onto the phenyl ring followed by functionalization with a piperazine moiety. The final step involves the installation of the boronic acid group, typically through lithiation-borylation or direct borylation reactions. These synthetic strategies have been refined over time to achieve high yields and purity, ensuring that researchers can reliably utilize this compound in their studies.
The applications of (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid extend beyond pharmaceuticals into materials science and catalysis. For example, its boronic acid functionality makes it suitable for use as a ligand in transition metal catalysis, where it can facilitate various organic transformations under mild conditions. The trifluoromethyl group also contributes to stabilizing reactive intermediates, enhancing reaction efficiency. These properties make this compound a valuable tool for developing new catalytic systems that could revolutionize industrial chemical processes.
In conclusion, (4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid is a versatile organoboron compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable it to participate in diverse chemical reactions and biological interactions, making it an indispensable intermediate in drug development. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.
2225169-50-4 ((4-(piperazin-1-yl)-2-(trifluoromethyl)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)